Cas no 1156170-71-6 (2,5-dichloro-N-(cyclopropylmethyl)aniline)

• Product Name: 2,5-dichloro-N-(cyclopropylmethyl)aniline
• CAS No: 1156170-71-6
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 5186472
• PubChem ID: 43560248
• Update Time: 2026-03-05

2,5-dichloro-N-(cyclopropylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-dichloro-N-(cyclopropylmethyl)-
• 2,5-dichloro-N-(cyclopropylmethyl)aniline

• Inchi： 1S/C10H11Cl2N/c11-8-3-4-9(12)10(5-8)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2
• InChI Key： AFMVRZDDXWTVSR-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC(Cl)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-dichloro-N-(cyclopropylmethyl)aniline

Comprehensive Overview of 2,5-Dichloro-N-(cyclopropylmethyl)aniline (CAS No. 1156170-71-6): Properties, Applications, and Industry Insights

2,5-Dichloro-N-(cyclopropylmethyl)aniline (CAS No. 1156170-71-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This aniline derivative features a unique molecular structure combining a dichlorinated benzene ring with a cyclopropylmethyl substituent, making it a valuable intermediate for synthesizing bioactive molecules. Its chemical properties, including moderate lipophilicity and stability under ambient conditions, have spurred interest in its potential applications.

Recent studies highlight the compound's role in developing novel crop protection agents, aligning with the global demand for sustainable agriculture solutions. Researchers are exploring its utility as a building block for herbicide-resistant formulations, addressing challenges like weed resistance—a top concern among agronomists. The cyclopropylmethyl moiety is particularly noteworthy, as it often enhances metabolic stability in target molecules, a feature frequently searched in drug discovery forums.

From a synthetic chemistry perspective, 2,5-dichloro-N-(cyclopropylmethyl)aniline exemplifies how halogenated anilines can serve as versatile intermediates. Its two chlorine atoms at the 2- and 5-positions enable selective functionalization, a topic trending in organic synthesis discussions. Laboratories optimizing cross-coupling reactions often reference similar structures due to their compatibility with palladium-catalyzed transformations.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 1156170-71-6 isn’t classified as hazardous under current guidelines, its biodegradation pathways are being studied—a hot topic in green chemistry circles. Analytical methods like HPLC-MS are commonly employed to track its stability, reflecting the industry's focus on analytical method development for trace-level detection.

The compound's spectral data (NMR, IR) has been extensively documented, aiding in quality control for manufacturers. This transparency supports the growing supply chain integrity movement, where purchasers prioritize compounds with well-characterized profiles. Suppliers offering high-purity 2,5-dichloro-N-(cyclopropylmethyl)aniline often emphasize batch-to-batch consistency, responding to market demands for reliable fine chemicals.

Emerging applications in material science are also noteworthy. Some patents suggest derivatives of this aniline could serve as monomers for specialty polymers with tailored dielectric properties—an area gaining traction in electronic materials research. This multidisciplinary relevance makes CAS 1156170-71-6 a compound worth monitoring across industries.

For researchers investigating structure-activity relationships (SAR), the steric effects imparted by the cyclopropyl group provide valuable insights. Online forums frequently discuss how such structural features influence molecular docking outcomes, particularly in enzyme inhibition studies. These discussions often reference compounds like 2,5-dichloro-N-(cyclopropylmethyl)aniline as case studies.

In conclusion, the scientific and industrial significance of this compound lies in its structural versatility. As custom synthesis services expand, compounds like CAS 1156170-71-6 will continue bridging gaps between academic research and commercial applications, particularly in addressing pressing challenges like sustainable crop solutions and advanced material design.